Cas no 1803731-83-0 (Ethyl 3-formyl-4-(3-oxopropyl)benzoate)

• Product Name: Ethyl 3-formyl-4-(3-oxopropyl)benzoate
• CAS No: 1803731-83-0
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 4956801
• Update Time: 2025-06-11

Ethyl 3-formyl-4-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-formyl-4-(3-oxopropyl)benzoate

• Inchi： 1S/C13H14O4/c1-2-17-13(16)11-6-5-10(4-3-7-14)12(8-11)9-15/h5-9H,2-4H2,1H3
• InChI Key： PZGNJQPOHGDLLK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=O)C=1)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 3-formyl-4-(3-oxopropyl)benzoate

Ethyl 3-formyl-4-(3-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 3-formyl-4-(3-oxopropyl)benzoate, identified by the CAS number 1803731-83-0, is a versatile organic compound with significant applications in various fields. This compound, classified as an aromatic ester, has garnered attention due to its unique structural features and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure, which includes a benzoate ester group and substituents such as a formyl and an oxopropyl group, contributes to its reactivity and functional diversity.

The synthesis of Ethyl 3-formyl-4-(3-oxopropyl)benzoate typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound during its synthesis. These developments underscore the importance of continuous innovation in chemical manufacturing to meet the growing demand for high-quality intermediates in various industries.

In terms of applications, Ethyl 3-formyl-4-(3-oxopropyl)benzoate has shown promise in the pharmaceutical sector as a precursor for bioactive compounds. Its ability to undergo various functional group transformations makes it an ideal building block for drug development. For example, recent studies have highlighted its role in the synthesis of anti-inflammatory agents and potential anticancer drugs. The compound's reactivity is particularly advantageous in Suzuki coupling reactions, which are widely used to construct complex molecular architectures.

Beyond pharmaceuticals, this compound finds utility in agrochemicals, where it serves as an intermediate for herbicides and insecticides. Its structural versatility allows for the creation of molecules with enhanced bioactivity and selectivity. Recent research has focused on optimizing the stereochemistry of derivatives derived from Ethyl 3-formyl-4-(3-oxopropyl)benzoate to improve their efficacy in agricultural applications.

The material science sector has also benefited from this compound's unique properties. Its ability to form stable polymers and coatings has led to its exploration in advanced materials development. For instance, researchers have investigated its use in creating biodegradable polymers for packaging applications, aligning with global sustainability goals.

From a regulatory perspective, understanding the safety profile of Ethyl 3-formyl-4-(3-oxopropyl)benzoate is crucial for its widespread adoption. Recent toxicological studies have provided insights into its acute and chronic toxicity profiles, which are essential for determining safe handling practices and exposure limits in industrial settings.

In conclusion, Ethyl 3-formyl-4-(3-oxopropyl)benzoate (CAS No. 1803731-83-0) stands out as a multifaceted organic compound with diverse applications across industries. Its structural versatility, coupled with advancements in synthetic methodologies and application-specific research, positions it as a valuable asset in modern chemistry. As scientific understanding continues to evolve, this compound is likely to unlock new opportunities for innovation and contribute significantly to the development of novel products.